Cas no 918810-67-0 (Benzenesulfonamide, 3-acetyl-N-(1,1-dimethylethyl)-)

• Product Name: Benzenesulfonamide, 3-acetyl-N-(1,1-dimethylethyl)-
• CAS No: 918810-67-0
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 770695
• PubChem ID: 8405625
• Update Time: 2025-04-19

Benzenesulfonamide, 3-acetyl-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-acetyl-N-(1,1-dimethylethyl)-
• 3-acetyl-N-tert-butylbenzenesulfonamide
• AKOS008939988
• DTXSID40429155
• SCHEMBL4598709
• FPSVXPQAPUVYAQ-UHFFFAOYSA-N
• 918810-67-0

• Inchi： 1S/C12H17NO3S/c1-9(14)10-6-5-7-11(8-10)17(15,16)13-12(2,3)4/h5-8,13H,1-4H3
• InChI Key： FPSVXPQAPUVYAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų